![molecular formula C12H17N B6240561 rac-(2R,4R)-2-methyl-4-phenylpiperidine, cis CAS No. 1161787-97-8](/img/no-structure.png)
rac-(2R,4R)-2-methyl-4-phenylpiperidine, cis
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Description
The compound “rac-(2R,4R)-2-methylpiperidin-4-ol hydrochloride” is similar to the one you’re asking about . It has a molecular weight of 151.64 and its IUPAC name is (2R,4R)-2-methylpiperidin-4-ol hydrochloride .
Synthesis Analysis
A paper titled “Diastereoselective synthesis of new zwitterionic bicyclic lactams, scaffolds for construction of 2-substituted-4-hydroxy piperidine and its pipecolic acid derivatives” discusses the synthesis of similar compounds . The key step involved an intramolecular non-classical Corey–Chaykovsky ring-closing reaction of the corresponding sulfonium salts derived from -enaminoesters .Molecular Structure Analysis
The InChI code for “rac-(2R,4R)-4-methyl-6-oxopiperidine-2-carboxylic acid” is 1S/C7H11NO3/c1-5-4-6(2-3-11-5)7(8,9)10;/h5-6,11H,2-4H2,1H3,(H,8,9)(H,10,11)/t5-,6-/m1/s1 . This can be used to generate a 3D structure of the molecule.Physical And Chemical Properties Analysis
The compound “rac-(2R,4R)-2-methyl-4-(trifluoromethyl)piperidine hydrochloride” has a molecular weight of 203.63 . More specific physical and chemical properties were not found in the search results.Safety and Hazards
properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for rac-(2R,4R)-2-methyl-4-phenylpiperidine, cis involves the preparation of the starting material, 2-methyl-4-phenylpiperidine, followed by the introduction of a stereocenter at the 2-position through a diastereoselective reduction reaction.", "Starting Materials": [ "Benzaldehyde", "2-methylpiperidine", "Sodium borohydride", "Hydrochloric acid", "Sodium hydroxide", "Methanol", "Ethyl acetate", "Water" ], "Reaction": [ "Condensation of benzaldehyde and 2-methylpiperidine in methanol with catalytic hydrochloric acid to form 2-methyl-4-phenylpiperidine", "Reduction of 2-methyl-4-phenylpiperidine with sodium borohydride in methanol to form a mixture of diastereomers", "Separation of the diastereomers by column chromatography using ethyl acetate as the eluent", "Conversion of the desired diastereomer to the cis isomer by treatment with sodium hydroxide in water" ] } | |
CAS RN |
1161787-97-8 |
Molecular Formula |
C12H17N |
Molecular Weight |
175.3 |
Purity |
95 |
Origin of Product |
United States |
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